Cas no 85817-78-3 (Imidazo[1,5-a]pyrazin-1(5H)-one, hexahydro-2,3,3-trimethyl- (9CI))
85817-78-3 structure
Product Name:Imidazo[1,5-a]pyrazin-1(5H)-one, hexahydro-2,3,3-trimethyl- (9CI)
CAS No:85817-78-3
MF:C9H17N3O
MW:183.250781774521
CID:991065
PubChem ID:21295664
Update Time:2025-04-20
Imidazo[1,5-a]pyrazin-1(5H)-one, hexahydro-2,3,3-trimethyl- (9CI) Chemical and Physical Properties
Names and Identifiers
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- Imidazo[1,5-a]pyrazin-1(5H)-one, hexahydro-2,3,3-trimethyl- (9CI)
- 2,3,3-trimethyl-6,7,8,8a-tetrahydro-5H-imidazo[1,5-a]pyrazin-1-one
- 3,3,8-TRIMETHYLHEXAHYDROIMIDAZO[1,5-A]PYRAZIN-1(5H)-ONE
- 2,3,3-TRIMETHYLHEXAHYDROIMIDAZO[1,5-A]PYRAZIN-1(5H)-ONE
- SCHEMBL10679520
- DTXSID40612101
- 85817-78-3
-
- Inchi: 1S/C9H17N3O/c1-9(2)11(3)8(13)7-6-10-4-5-12(7)9/h7,10H,4-6H2,1-3H3
- InChI Key: IZGUHRCEPHBPJO-UHFFFAOYSA-N
- SMILES: O=C1C2CNCCN2C(C)(C)N1C
Computed Properties
- Exact Mass: 183.137162174g/mol
- Monoisotopic Mass: 183.137162174g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 13
- Rotatable Bond Count: 0
- Complexity: 239
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -0.3
- Topological Polar Surface Area: 35.6Ų
Imidazo[1,5-a]pyrazin-1(5H)-one, hexahydro-2,3,3-trimethyl- (9CI) Related Literature
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Masrudin Md Yusoff,Muggundha Raoov,Noorfatimah Yahaya,Noorashikin Md Salleh RSC Adv., 2017,7, 35832-35844
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Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
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M. A. Piechowiak,A. Videcoq,R. Ferrando,D. Bochicchio,C. Pagnoux,F. Rossignol Phys. Chem. Chem. Phys., 2012,14, 1431-1439
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Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
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